Synthesis and calculated properties of some 1,4-bis(amino)anthracene-9,10-diones

Organic & Biomolecular Chemistry Pub Date: 2006-10-02 DOI: 10.1039/B610625K

Abstract

The synthesis of a number of 1,4-bis(amino)anthracene-9,10-diones containing chlorine or sulfur which are related to the anti-cancer drugs Ametantrone and Mitoxantrone are reported. 1,4-Dichloro-2,3-dihydro-5,8-dihydroxyanthracene-9,10-dione reacts readily with a series of alkylamines to yield the corresponding 1,4-bis(alkylamino)-5,8-dichloroanthracene-9,10-dione after oxidation. The subsequent reaction of the products with ethanethiol or thiophenol gives the corresponding 1,4-bis(alkylamino)-5,8-bis(sulfanyl)anthracene-9,10-dione in good yield. Theoretical calculations at the RHF 6-31G** level indicate that the introduction of either chlorine or the phenylsulfanyl group into the 5- and 8-positions of 1,4-bis(alkylamino)anthracene-9,10-diones results in a lowering of the LUMO energies suggesting that related functionalised derivatives might have lower cardiotoxicities than Mitoxantrone.

Graphical abstract: Synthesis and calculated properties of some 1,4-bis(amino)anthracene-9,10-diones
Recommended Literature
Organic & Biomolecular Chemistry
Journal Name：Organic & Biomolecular Chemistry
Research Products